trans-3’-Hydroxy Cotinine

• CAS No.: 34834-67-8
• Product Name: trans-3’-Hydroxy Cotinine
• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• IUPAC Name: (3R,5S)-3-hydroxy-1-methyl-5-pyridin-3-ylpyrrolidin-2-one
• Standard InChI: InChI=1S/C10H12N2O2/c1-12-8(5-9(13)10(12)14)7-3-2-4-11-6-7/h2-4,6,8-9,13H,5H2,1H3/t8-,9+/m0/s1
• Standard InChIKey: XOKCJXZZNAUIQN-DTWKUNHWSA-N
• Isomeric SMILES: CN1[C@@H](C[C@H](C1=O)O)C2=CN=CC=C2
• SMILES: CN1C(CC(C1=O)O)C2=CN=CC=C2
• Canonical SMILES: CN1C(CC(C1=O)O)C2=CN=CC=C2
• Appearance: Off-White to Pale Yellow Solid
• Melting Point: 107-109°C
• Description: Trans-3-hydroxycotinine is an N-alkylpyrrolidine that is cotinine substituted at position C-3 by a hydroxy group (the 3R,5S-diastereomer). It is a N-alkylpyrrolidine, a member of pyridines, a pyrrolidine alkaloid and a member of pyrrolidin-2-ones. It derives from a (-)-cotinine.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (3R,5S)-3-Hydroxy-1-methyl-5-(3-pyridinyl)-2-pyrrolidinone; (3’R,5’S)-3’-Hydroxycotinine; Hydroxycotinine; (3S-trans)-3-Hydroxycotinine
• PubChem Compound: 107963
• Last Modified: Nov 11 2021